Organic energy-harvesting devices achieving power conversion efficiencies over 20% under ambient indoor lighting†
Journal of Materials Chemistry A Pub Date: 2019-08-20 DOI: 10.1039/C9TA06694B
Abstract
The ability of solution-processed organic photovoltaics (OPVs) based on new small-molecule semiconductors, 1DTP-ID and 2DTP-ID, for indoor dim-light energy harvesting is reported. Indoor OPVs with the best performance achieve high power conversion efficiencies, over 20%, under white LED illumination at 200–2000 lx. Flexible OPV modules using 1DTP-ID with an active area of ∼10 cm2 are capable of delivering a maximum power output of ∼0.1 mW and an open-circuit voltage of ∼4 V even at 200 lx, ideal for use as dispersive self-sustainable power sources for the Internet of Things.
Recommended Literature
- [1] 2-Acyl-1,1,3,3-tetracyanopropenides (ATCN): structure characterization and luminescence properties of ammonia and alkali metal ATCN salts†
- [2] Correlation of core binding energies by a potential model based on “half-ionized” cores and a new method for calculating atomic charges
- [3] Water–DMSO-promoted one-pot synthesis of two new series of dihydropyrrolo[2,3-h]quinolines†
- [4] Total synthesis of PDE-II by copper-mediated double amination†
- [5] A facile approach to prepare strong poly(acrylic acid)/LAPONITE® ionic nanocomposite hydrogels at high clay concentrations
- [6] Abstracts of papers published in other journals. Physical methods, apparatus, etc.
- [7] Single-cell protein production by Pleurotus ostreatus in submerged fermentation†
- [8] Pd/C-catalyzed direct formylation of aromatic iodides to aryl aldehydes using carbon dioxide as a C1 resource†
- [9] On the protonation of water†
- [10] Structural and catalytic studies of zinc complexes containing amido-oxazolinate ligands†
Journal Name：Journal of Materials Chemistry A
Research Products
-
CAS no.: 108373-05-3
-
CAS no.: 19542-54-2
